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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the published research on Pocenbrodib (formerly FT-7051), a novel
CBP/p300 inhibitor, with another clinical-stage CBP/p300 inhibitor, CCS1477. This document
summarizes key preclinical and clinical findings to support independent validation and further
investigation.

Pocenbrodib is an orally bioavailable small molecule inhibitor of the CREB-binding protein
(CBP) and E1A binding protein p300, which are critical co-activators of androgen receptor (AR)
signaling in prostate cancer. By targeting the CBP/p300 bromodomain, Pocenbrodib aims to
disrupt the transcriptional activation of genes driving tumor growth and resistance to anti-
androgen therapies in metastatic castration-resistant prostate cancer (nCRPC).

Comparative Preclinical Data: Pocenbrodib vs.
CCS1477

Limited direct comparative studies between Pocenbrodib and other CBP/p300 inhibitors have
been published. However, by examining the available preclinical data for Pocenbrodib and
another clinical-stage CBP/p300 inhibitor, CCS1477, we can draw some initial comparisons.
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Pocenbrodib (FT-

Parameter CCs1477 Reference
7051)
CBP/p300 p300/CBP

Target . . [1](2][3]
bromodomain bromodomain

o o . p300: 1.3 nM, CBP:
Binding Affinity (Kd) Not explicitly reported [3]
1.7 nM

Selectivity (vs. BRD4) Selective Kd =222 nM [3]

~1 puMin

enzalutamide-
96 nM (22Rv1), 49 nM

(VCaP)

In Vitro Potency
(IC50)

sensitive and - [1][3]

resistant prostate

cancer cell lines

Complete tumor
Demonstrated tumor S
o growth inhibition in a
growth inhibition in
_ 22Rv1 xenograft
) ] enzalutamide-
In Vivo Efficacy N model at 10mg/kg and  [1][3]
sensitive and - )
] ) 20mg/kg daily, and
resistant patient-
] 30mg/kg every other
derived xenografts
day over 28 days.

Experimental Protocols
In Vitro Cell Proliferation Assays (CCS1477)

e Cell Lines: 22Rv1 and VCaP prostate cancer cell lines were utilized.[3]

¢ Method: The potency and functional activity, including proliferation and biomarker
knockdown, were assessed. While the specific proliferation assay method (e.g., MTT,
CellTiter-Glo) is not detailed in the abstract, such assays are standard in the field to
determine the concentration of a compound that inhibits cell growth by 50% (IC50).[3]

In Vivo Xenograft Model (CCS1477)

e Model: 22Rv1 xenograft model in mice.[3]
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e Treatment: CCS1477 was administered orally at doses of 10mg/kg and 20mg/kg daily, or
30mg/kg every other day.[3]

o Duration: The treatment was carried out for 28 days, with an extended observation period of
24 days without the drug.[3]

o Endpoints: Tumor growth inhibition, plasma PSA levels, and knockdown of tumor AR-FL, AR-
V7, and C-Myc proteins, as well as C-Myc and TMPRSS2 mRNA expression were
measured.[3]

Clinical Trial Landscape

Pocenbrodib is currently being evaluated in a Phase 1b/2a clinical trial (NCT06785636) for
patients with mCRPC. This follows the completion of a Phase 1 study (COURAGE,
NCT04575766).

Pocenbrodib Phase 1b/2a Trial (NCT06785636) Overview
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Parameter Details

Phase 1b/2a

A Phase 1b/2a, Multi-Center, Open-Label Study
of Pocenbrodib as Monotherapy or in

Combination With Abiraterone Acetate,

Title
Olaparib, or 177Lu-PSMA-617 in Participants
With Metastatic Castration-Resistant Prostate
Cancer (mCRPC)

Status Recruiting

To assess the safety, objective response rate,
] o and PSA decline of pocenbrodib alone and in
Primary Objectives o ] o
combination, and to define a preliminary

recommended Phase 2 dose.

_ _ Adult males with mCRPC who have progressed
Patient Population )
on at least one prior novel hormonal therapy.

Phase 1b: Pocenbrodib monotherapy dose
escalation. Phase 2a: Pocenbrodib

Interventions monotherapy, Pocenbrodib + Abiraterone
Acetate, Pocenbrodib + Olaparib, Pocenbrodib
+ 177Lu-PSMA-617.

Pocenbrodib (as FT-7051) Phase 1 COURAGE Study
(NCT04575766) Initial Findings

Initial results from the first eight patients in the COURAGE study indicated that FT-7051 was
well-tolerated.[1][4] The 150 mg dose achieved drug concentrations that approached the
predicted efficacious dose based on preclinical modeling.[1][4] One patient experienced a PSA
decline of over 50% at 12 weeks and over 80% at 16 weeks.[1] Pharmacodynamic evidence of
target engagement was demonstrated by a reduction in H3K27AC in skin biopsies.[1][4]

CCS1477 Clinical Trial (NCT03568656)
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CCS1477 is being evaluated in a Phase 1/2a study in patients with advanced solid tumors,
including a cohort for mCRPC, both as a monotherapy and in combination with enzalutamide or

abiraterone.[2]

Signaling Pathway and Experimental Workflow

Pocenbrodib's Mechanism of Action

The following diagram illustrates the proposed mechanism of action for Pocenbrodib in

castration-resistant prostate cancer.
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Caption: Pocenbrodib inhibits the CBP/p300 co-activator, disrupting androgen receptor

signaling and subsequent tumor growth.

Pocenbrodib Phase 1b/2a Clinical Trial Workflow

The diagram below outlines the experimental workflow for the ongoing clinical trial of

Pocenbrodib.
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Caption: Workflow of the Phase 1b/2a clinical trial for Pocenbrodib in mCRPC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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